Cas no 37673-08-8 (2-(2-Methoxyphenyl)-2-morpholinoacetonitrile)

• Product Name: 2-(2-Methoxyphenyl)-2-morpholinoacetonitrile
• CAS No: 37673-08-8
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• MDL: MFCD10005143
• CID: 4646757
• PubChem ID: 24276577
• Update Time: 2025-06-25

2-(2-Methoxyphenyl)-2-morpholinoacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-METHOXYPHENYL)-2-(MORPHOLIN-4-YL)ACETONITRILE
• 2-(2-Methoxyphenyl)-2-morpholinoacetonitrile
• 2-(2-methoxyphenyl)-2-morpholin-4-ylacetonitrile
• W12108
• CS-0036715
• MFCD10005143
• AKOS009985070
• SY126510
• 37673-08-8
• AS-67841

• MDL： MFCD10005143
• Inchi： 1S/C13H16N2O2/c1-16-13-5-3-2-4-11(13)12(10-14)15-6-8-17-9-7-15/h2-5,12H,6-9H2,1H3
• InChI Key： WMTIBMMUBUEJJQ-UHFFFAOYSA-N
• SMILES： O1CCN(C(C#N)C2C=CC=CC=2OC)CC1

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.5

Additional information on 2-(2-Methoxyphenyl)-2-morpholinoacetonitrile

2-(2-Methoxyphenyl)-2-morpholinoacetonitrile: An Overview of CAS No. 37673-08-8

2-(2-Methoxyphenyl)-2-morpholinoacetonitrile, also known by its CAS number 37673-08-8, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a morpholine ring and a methoxyphenyl group, making it an interesting candidate for various biological and pharmacological studies.

The chemical formula of 2-(2-Methoxyphenyl)-2-morpholinoacetonitrile is C₁₃H₁₅NO₂, and its molecular weight is approximately 229.26 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for a wide range of experimental conditions in both academic and industrial settings.

In recent years, 2-(2-Methoxyphenyl)-2-morpholinoacetonitrile has gained attention due to its potential therapeutic applications. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-(2-Methoxyphenyl)-2-morpholinoacetonitrile acts as a potent inhibitor of the enzyme monoamine oxidase (MAO), which is implicated in the pathogenesis of several neurological disorders such as Parkinson's disease and depression.

Beyond its enzymatic inhibition properties, 2-(2-Methoxyphenyl)-2-morpholinoacetonitrile has also been investigated for its potential as an anticonvulsant agent. A study conducted by researchers at the University of California, San Francisco, found that this compound effectively reduces seizure activity in animal models of epilepsy. The mechanism of action appears to involve modulation of GABAergic neurotransmission, which is a key pathway in the regulation of neuronal excitability.

The pharmacokinetic profile of 2-(2-Methoxyphenyl)-2-morpholinoacetonitrile has been extensively studied to understand its behavior in biological systems. Data from preclinical studies indicate that the compound has good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound is metabolized primarily by the liver, with major metabolites being excreted via urine and feces.

In terms of safety, 2-(2-Methoxyphenyl)-2-morpholinoacetonitrile has been evaluated in several toxicological studies. Results from these studies suggest that the compound has a low toxicity profile at therapeutic doses. However, as with any new chemical entity, further research is needed to fully assess its long-term safety and potential side effects.

The potential therapeutic applications of 2-(2-Methoxyphenyl)-2-morpholinoacetonitrile have led to increased interest from pharmaceutical companies. Several clinical trials are currently underway to evaluate the efficacy and safety of this compound in treating various conditions. For example, a Phase II clinical trial sponsored by a leading pharmaceutical company is investigating the use of 2-(2-Methoxyphenyl)-2-morpholinoacetonitrile in patients with treatment-resistant depression.

In addition to its direct therapeutic applications, 2-(2-Methoxyphenyl)-2-morpholinoacetonitrile serves as an important tool compound in drug discovery research. Its unique structure and biological activities make it a valuable starting point for the development of novel drugs targeting specific biological pathways. Researchers are actively exploring structural modifications to optimize the pharmacological properties of this compound and enhance its therapeutic potential.

The synthesis of 2-(2-Methoxyphenyl)-2-morpholinoacetonitrile has been well-documented in the literature. Common synthetic routes involve the reaction of 1-bromo-3-methoxybenzene with morpholine followed by nucleophilic substitution with cyanoacetate derivatives. These methods provide high yields and purity, making large-scale production feasible for both research and commercial purposes.

In conclusion, CAS No. 37673-08-8, or 2-(2-Methoxyphenyl)-2-morpholinoacetonitrile, is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers multiple biological activities, including enzyme inhibition and anticonvulsant effects. Ongoing research continues to uncover new therapeutic potentials for this compound, making it an exciting area of focus for both academic and industrial scientists.